1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H19FN2O2/c1-2-9-17-15(20)13-7-8-14(19)18(13)10-11-3-5-12(16)6-4-11/h3-6,13H,2,7-10H2,1H3,(H,17,20)
• InChI Key: AFSFMAQIXDRCBW-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1CCC(=O)N1CC2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O2
• Molecular Weight: 278.32 g/mol

Description

1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide, also known as FPMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of neuroscience research. This compound is a derivative of the well-known drug modafinil, which is used for the treatment of narcolepsy, sleep apnea, and shift work sleep disorder. FPMP has been shown to have similar effects to modafinil, but with a more potent and longer-lasting action.

Mechanism of Action

The exact mechanism of action of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide is not fully understood, but it is believed to act on several neurotransmitter systems in the brain. It has been shown to increase the release of dopamine, norepinephrine, and histamine, which are all involved in wakefulness and cognitive function. 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide also modulates the activity of GABA receptors, which are involved in the regulation of sleep and anxiety.
Biochemical and Physiological Effects:
1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide has been shown to have several biochemical and physiological effects. It increases wakefulness and alertness, improves cognitive function, and enhances memory retention. It also has neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders. However, further research is needed to fully understand the effects of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide on the human body.

Advantages and Limitations for Lab Experiments

1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide has several advantages for lab experiments. It is a potent and long-lasting compound, which makes it useful for studying the effects of wakefulness and cognitive function. It has also been shown to have neuroprotective effects, which could be beneficial in the study of neurodegenerative disorders. However, there are limitations to the use of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide in lab experiments. Its exact mechanism of action is not fully understood, and further research is needed to fully understand its effects on the human body.

Future Directions

There are several future directions for the study of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide. One area of research could focus on its potential applications in the treatment of neurodegenerative disorders. 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide has been shown to have neuroprotective effects, which could be beneficial in the treatment of diseases such as Alzheimer's and Parkinson's. Another area of research could focus on the development of new derivatives of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide with improved potency and selectivity. Finally, further research is needed to fully understand the effects of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide on the human body, including its potential side effects and long-term effects.

Synthesis Methods

The synthesis of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide involves several steps, starting from the reaction of 4-fluorobenzyl bromide with propylamine to form 1-(4-fluorobenzyl)propylamine. This intermediate is then reacted with 2-pyrrolidinone to form the final product, 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide. The synthesis of 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide has been optimized to yield high purity and high yields, making it a viable compound for research purposes.

Scientific Research Applications

1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide has been shown to have potential applications in the field of neuroscience research. It has been found to enhance cognitive function, improve memory retention, and increase wakefulness in animal models. These effects are similar to those of modafinil, but with a more potent and longer-lasting action. 1-[(4-Fluorophenyl)methyl]-5-oxo-N-propylpyrrolidine-2-carboxamide has also been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders.